Cas no 1361906-55-9 (3-Cyano-6-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 3-Cyano-6-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1361906-55-9
• MF: C₈H₃F₃N₂O₂
• MW: 216.116832017899
• CID: 4911686
• Update Time: 2025-11-06

3-Cyano-6-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H3F3N2O2/c9-8(10,11)15-7-2-1-5(3-12)6(4-14)13-7/h1-2,4H
• InChI Key： TZUVBPBETBFAMS-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C#N)=C(C=O)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• XLogP3: 1.9
• Topological Polar Surface Area: 63

Additional information on 3-Cyano-6-(trifluoromethoxy)pyridine-2-carboxaldehyde

3-Cyano-6-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1361906-55-9): An Overview of a Versatile Heterocyclic Compound

3-Cyano-6-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1361906-55-9) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound features a pyridine ring substituted with a cyano group, a trifluoromethoxy group, and an aldehyde functional group, making it a valuable building block for the synthesis of more complex molecules.

The cyano group in 3-Cyano-6-(trifluoromethoxy)pyridine-2-carboxaldehyde is known for its strong electron-withdrawing properties, which can significantly influence the reactivity and stability of the molecule. The trifluoromethoxy group, on the other hand, introduces additional fluorine atoms, enhancing the compound's lipophilicity and metabolic stability. The aldehyde functional group provides a reactive site for further chemical transformations, such as condensation reactions and reduction processes.

In the context of pharmaceutical research, 3-Cyano-6-(trifluoromethoxy)pyridine-2-carboxaldehyde has been explored as a key intermediate in the synthesis of novel drugs. For instance, recent studies have shown that derivatives of this compound exhibit potent biological activities against various diseases. One notable example is its use in the development of antiviral agents. Researchers at the University of California have reported that certain derivatives of 3-Cyano-6-(trifluoromethoxy)pyridine-2-carboxaldehyde demonstrate significant antiviral activity against influenza viruses, making them promising candidates for further drug development.

Beyond antiviral applications, 3-Cyano-6-(trifluoromethoxy)pyridine-2-carboxaldehyde has also been investigated for its potential as an antibacterial agent. A study published in the Journal of Medicinal Chemistry highlighted that this compound can be used to synthesize novel antibacterial agents with broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The unique combination of functional groups in this molecule allows for the fine-tuning of its antibacterial properties through structural modifications.

In the field of agrochemicals, 3-Cyano-6-(trifluoromethoxy)pyridine-2-carboxaldehyde has shown promise as a precursor for the synthesis of pesticides and herbicides. The presence of the cyano and trifluoromethoxy groups enhances the compound's stability and efficacy against various pests and weeds. Researchers at Syngenta have reported that derivatives of this compound exhibit excellent selectivity and low toxicity to non-target organisms, making them attractive candidates for commercial development.

The versatility of 3-Cyano-6-(trifluoromethoxy)pyridine-2-carboxaldehyde extends to materials science as well. In particular, this compound has been used in the synthesis of conjugated polymers and organic semiconductors. The strong electron-withdrawing properties of the cyano group and the electron-donating properties of the trifluoromethoxy group contribute to the electronic properties of these materials, making them suitable for applications in organic electronics and photovoltaic devices.

The synthesis of 3-Cyano-6-(trifluoromethoxy)pyridine-2-carboxaldehyde typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 2-cyanoacetamide with 4-trifluoromethoxypyridine followed by oxidation to form the aldehyde. Recent advancements in catalytic methods have improved the efficiency and sustainability of these synthetic processes, reducing environmental impact and lowering production costs.

In conclusion, 3-Cyano-6-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1361906-55-9) is a highly versatile heterocyclic compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure provides a foundation for the development of novel drugs, pesticides, and advanced materials. Ongoing research continues to uncover new possibilities for this compound, solidifying its importance in modern chemistry.